Cas no 57666-50-9 (2-Furancarbonitrile, 5-phenyl-)

• Product Name: 2-Furancarbonitrile, 5-phenyl-
• CAS No: 57666-50-9
• MF: C₁₁H₇NO
• MW: 169.179382562637
• CID: 1606197
• PubChem ID: 12227148
• Update Time: 2025-04-21

2-Furancarbonitrile, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonitrile, 5-phenyl-
• 5-phenylfuran-2-carbonitrile
• LEPUGNMSTZGEAG-UHFFFAOYSA-N
• SCHEMBL11733368
• DTXSID00481350
• 57666-50-9
• 5-phenyl-2-furonitrile

• Inchi： 1S/C11H7NO/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h1-7H
• InChI Key： LEPUGNMSTZGEAG-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.05281
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.93